Cas no 75304-04-0 (9H-Pyrido[3,4-b]indole-3-carboxylic acid, 1-ethyl-, methyl ester)

• Product name: 9H-Pyrido[3,4-b]indole-3-carboxylic acid, 1-ethyl-, methyl ester
• CAS No: 75304-04-0
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 1773217
• PubChem ID: 6198021

9H-Pyrido[3,4-b]indole-3-carboxylic acid, 1-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-3-carboxylic acid, 1-ethyl-, methyl ester
• methyl 1-ethyl-9H-pyrido[3,4-b]indole-3-carboxylate
• CHEMBL456492
• DTXSID70422199
• CHEMBL12063
• 75304-04-0

• Inchi： InChI=1S/C15H14N2O2/c1-3-11-14-10(8-13(16-11)15(18)19-2)9-6-4-5-7-12(9)17-14/h4-8,17H,3H2,1-2H3
• InChI Key： VPBWRTLHSGJYAL-UHFFFAOYSA-N
• SMILES： CCC1=C2C(=CC(=N1)C(=O)OC)C3=CC=CC=C3N2

Computed Properties

• Exact Mass: 254.105527694g/mol
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 3.3